Cas no 380345-68-6 (Ethyl 5-formyl-2-(formylamino)-4-phenyl-3-thiophenecarboxylate)

Ethyl 5-formyl-2-(formylamino)-4-phenyl-3-thiophenecarboxylate is a multifunctional thiophene derivative featuring both formyl and formylamino substituents, along with a phenyl group and an ester moiety. This compound is of significant interest in synthetic organic chemistry due to its versatile reactivity, serving as a valuable intermediate for the construction of complex heterocyclic systems. The presence of dual formyl groups enhances its utility in condensation and cyclization reactions, while the ethyl ester functionality offers additional derivatization potential. Its structural features make it suitable for applications in pharmaceuticals, agrochemicals, and materials science, particularly in the development of novel thiophene-based scaffolds with tailored properties.
Ethyl 5-formyl-2-(formylamino)-4-phenyl-3-thiophenecarboxylate structure
380345-68-6 structure
Product Name:Ethyl 5-formyl-2-(formylamino)-4-phenyl-3-thiophenecarboxylate
CAS No:380345-68-6
MF:C15H13NO4S
MW:303.33302283287
CID:5449123
PubChem ID:2320763
Update Time:2025-11-02

Ethyl 5-formyl-2-(formylamino)-4-phenyl-3-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • AKOS030659260
    • 380345-68-6
    • Oprea1_868940
    • EN300-1191752
    • UPCMLD0ENAT0501-6697:001
    • ethyl 2-formamido-5-formyl-4-phenylthiophene-3-carboxylate
    • Z56769433
    • Ethyl 5-formyl-2-(formylamino)-4-phenyl-3-thiophenecarboxylate
    • Inchi： 1S/C15H13NO4S/c1-2-20-15(19)13-12(10-6-4-3-5-7-10)11(8-17)21-14(13)16-9-18/h3-9H,2H2,1H3,(H,16,18)
    • InChI Key： HPSZTWQVOPSJIY-UHFFFAOYSA-N
    • SMILES： C1(NC=O)SC(C=O)=C(C2=CC=CC=C2)C=1C(OCC)=O

Computed Properties

  • Exact Mass: 303.05652907g/mol
  • Monoisotopic Mass: 303.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.336±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 570.2±50.0 °C(Predicted)
  • pka: 13.54±0.70(Predicted)

Ethyl 5-formyl-2-(formylamino)-4-phenyl-3-thiophenecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1191752-0.05g
380345-68-6 90%
0.05g
 $212.0 2023-07-10
Enamine
EN300-1191752-50mg
380345-68-6 90.0%
50mg
 $212.0 2023-10-03

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